methyl 4-[({2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H17ClN4O4/c1-30-22(29)14-7-9-17(10-8-14)24-19(28)13-27-11-3-6-18(27)21-25-20(26-31-21)15-4-2-5-16(23)12-15/h2-12H,13H2,1H3,(H,24,28)
• InChI Key: OMFCHNFVORCPKM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H17ClN4O4
• Molecular Weight: 436.8 g/mol
• CAS No.: 1260997-86-1

Description

The compound is a complex organic molecule that contains several functional groups, including an oxadiazole ring, a pyrrole ring, a benzoate ester, and an acetyl amino group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Methyl 4-[({2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetyl)amino]benzoate and its derivatives are crucial in the synthesis of heterocyclic systems, offering a pathway to diverse heterocyclic compounds. For instance, reactions with N- and C-nucleophiles lead to the formation of fused heterocyclic systems such as pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones. These compounds are essential for developing new materials and pharmaceuticals due to their varied biological activities and applications in materials science (Selič et al., 1997).

Photoluminescent Properties

The photoluminescent properties of 1,3,4-oxadiazole derivatives are significant in material science, particularly in the development of new photoluminescent materials. For example, cholesteryl and methyl derivatives containing the 1,3,4-oxadiazole fluorophore exhibit intense absorption bands and strong blue fluorescence emission with good photoluminescence quantum yields. These properties are explored for potential applications in optical and electronic devices, highlighting the versatility of these compounds in scientific research (Han et al., 2010).

Chemosensor Applications

This compound derivatives have been studied for their chemosensor applications, particularly for anion detection. These compounds, with adjacent phenolic hydroxyl and 1,3,4-oxadiazole units, display significant changes in color and optical properties upon interaction with specific anions like fluoride. This selective sensing mechanism is valuable in environmental monitoring and chemical analysis, demonstrating the compound's role in developing new sensor technologies (Ma et al., 2013).

Structural Characterization and Drug Design

The structural characterization of oxadiazole derivatives, including this compound, plays a crucial role in drug design. Detailed X-ray crystallography studies provide insights into the molecular structures and interactions, facilitating the design of potential non-peptide angiotensin receptor antagonists. This research underscores the importance of structural analysis in the development of new therapeutic agents with targeted biological activities (Meyer et al., 2003).